Cas no 1153508-86-1 (4-Methyl-N-(3-methylbutyl)phthalazin-1-amine)

4-Methyl-N-(3-methylbutyl)phthalazin-1-amine is a specialized phthalazine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a methyl-substituted phthalazine core linked to a 3-methylbutyl amine moiety, which may influence its binding affinity and selectivity in biological systems. This compound is of interest due to its potential as a scaffold for developing enzyme inhibitors or receptor modulators. Its well-defined molecular framework allows for precise structural modifications, making it a valuable intermediate in drug discovery. The compound is typically characterized by high purity and stability, ensuring reliable performance in research applications. Proper handling and storage under inert conditions are recommended to maintain its integrity.
4-Methyl-N-(3-methylbutyl)phthalazin-1-amine structure
1153508-86-1 structure
Product Name:4-Methyl-N-(3-methylbutyl)phthalazin-1-amine
CAS No:1153508-86-1
MF:C14H19N3
MW:229.320762872696
CID:5050473
PubChem ID:43395116
Update Time:2026-02-28

4-Methyl-N-(3-methylbutyl)phthalazin-1-amine Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-N-(3-methylbutyl)phthalazin-1-amine
    • N-Isopentyl-4-methylphthalazin-1-amine
    • NE47012
    • Z49525834
    • 4-Methyl-N-(3-methylbutyl)phthalazin-1-amine
    • Inchi: 1S/C14H19N3/c1-10(2)8-9-15-14-13-7-5-4-6-12(13)11(3)16-17-14/h4-7,10H,8-9H2,1-3H3,(H,15,17)
    • InChI Key: HJDXOUAVMBVSOM-UHFFFAOYSA-N
    • SMILES: N(C1=C2C=CC=CC2=C(C)N=N1)CCC(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 230
  • XLogP3: 3.5
  • Topological Polar Surface Area: 37.8

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 427.0±30.0 °C at 760 mmHg
  • Flash Point: 212.0±24.6 °C
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-Methyl-N-(3-methylbutyl)phthalazin-1-amine Security Information

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Additional information on 4-Methyl-N-(3-methylbutyl)phthalazin-1-amine

Introduction to 4-Methyl-N-(3-methylbutyl)phthalazin-1-amine (CAS No. 1153508-86-1)

4-Methyl-N-(3-methylbutyl)phthalazin-1-amine (CAS No. 1153508-86-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, pharmacological effects, and recent research developments surrounding 4-Methyl-N-(3-methylbutyl)phthalazin-1-amine.

The chemical structure of 4-Methyl-N-(3-methylbutyl)phthalazin-1-amine is composed of a phthalazine core with a 4-methyl substituent and an N-(3-methylbutyl) amine group. This configuration imparts specific physical and chemical properties to the compound, including solubility, stability, and reactivity. The phthalazine ring is known for its ability to form stable complexes with various metal ions, which can influence the compound's biological activity. The presence of the 4-methyl group and the N-(3-methylbutyl) amine group further modulates the compound's interactions with biological targets.

In terms of physical properties, 4-Methyl-N-(3-methylbutyl)phthalazin-1-amine is typically a solid at room temperature with a well-defined melting point. Its solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol makes it suitable for use in various experimental settings. The compound's stability under different conditions, such as pH and temperature, has been extensively studied to ensure its reliability in both laboratory and clinical applications.

The pharmacological profile of 4-Methyl-N-(3-methylbutyl)phthalazin-1-amine has been the subject of numerous studies. One of the key areas of interest is its potential as an anti-inflammatory agent. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 4-Methyl-N-(3-methylbutyl)phthalazin-1-amine may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 4-Methyl-N-(3-methylbutyl)phthalazin-1-amine has also been investigated for its neuroprotective effects. Studies have demonstrated that this compound can reduce oxidative stress and protect neurons from damage caused by neurotoxic agents. This neuroprotective activity is particularly relevant in the context of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, where oxidative stress plays a significant role in disease progression.

In addition to its direct biological effects, 4-Methyl-N-(3-methylbutyl)phthalazin-1-amine has been explored for its potential as a drug delivery system enhancer. Research has shown that this compound can improve the bioavailability and efficacy of other drugs when used in combination therapy. For example, it has been found to enhance the delivery of anticancer drugs to tumor cells, potentially improving treatment outcomes in cancer patients.

The safety profile of 4-Methyl-N-(3-methylbutyl)phthalazin-1-amine is another critical aspect that has been extensively evaluated. Preclinical studies have demonstrated that this compound exhibits low toxicity at therapeutic doses, making it a promising candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, 4-Methyl-N-(3-methylbutyl)phthalazin-1-amine (CAS No. 1153508-86-1) is a multifaceted compound with a range of potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an intriguing subject for further research and development. As new studies continue to uncover its mechanisms of action and potential benefits, it is likely that this compound will play an increasingly important role in the advancement of medicinal chemistry and pharmaceutical science.

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